Cas no 1261913-18-1 (3-(4-Ethylthiophenyl)-2-methylbenzoic acid)

• Product Name: 3-(4-Ethylthiophenyl)-2-methylbenzoic acid
• CAS No: 1261913-18-1
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• MDL: MFCD18321430
• CID: 2763070
• PubChem ID: 53227302
• Update Time: 2025-04-21

3-(4-Ethylthiophenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321430
• 3-(4-Ethylthiophenyl)-2-methylbenzoic acid, 95%
• 1261913-18-1
• 3-(4-ethylsulfanylphenyl)-2-methylbenzoic acid
• 3-(4-ETHYLTHIOPHENYL)-2-METHYLBENZOIC ACID
• 3-(4-Ethylthiophenyl)-2-methylbenzoic acid

• MDL： MFCD18321430
• Inchi： 1S/C16H16O2S/c1-3-19-13-9-7-12(8-10-13)14-5-4-6-15(11(14)2)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： YQYWLWVZXRITFD-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 272.08710092Da
• Monoisotopic Mass: 272.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives